Cas no 1431966-49-2 (3-Methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine;hydrochloride)

• Product Name: 3-Methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine;hydrochloride
• CAS No: 1431966-49-2
• MF: C₁₃H₂₁ClN₆
• MW: 296.799040555954
• MDL: MFCD25371211
• CID: 4700166
• Update Time: 2023-08-14

3-Methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1h-pyrazol-4-amine hydrochloride
• 3-Methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine;hydrochloride

• MDL： MFCD25371211
• Inchi： 1S/C13H20N6.ClH/c1-9-11(14)8-19(17-9)10(2)13-16-15-12-6-4-3-5-7-18(12)13;/h8,10H,3-7,14H2,1-2H3;1H
• InChI Key： UFLQLTGKNFZQBJ-UHFFFAOYSA-N
• SMILES： Cl.N12C(C(C)N3C=C(C(C)=N3)N)=NN=C1CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 312
• Topological Polar Surface Area: 74.6